3-methoxy-1-methyl-N-(5-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[5-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H20N6O4S2/c1-21-7-10(13(20-21)24-2)12(23)17-14-18-19-15(27-14)26-8-11(22)16-6-9-4-3-5-25-9/h7,9H,3-6,8H2,1-2H3,(H,16,22)(H,17,18,23)
• InChI Key: RLVJIOYRNPLAFS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=NN=C(S2)SCC(=O)NCC3CCCO3
• Molecular Formula: C15H20N6O4S2
• Molecular Weight: 412.5 g/mol

Description

3-methoxy-1-methyl-N-(5-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H20N6O4S2 and its molecular weight is 412.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex compounds involving pyrazole and thiadiazole frameworks has been extensively explored. For example, compounds with substituted 1H-pyrazole and thiadiazole units have been synthesized to evaluate their biological activities, such as auxin activities, which though found to be not high, suggest potential for agricultural applications (A. Yue et al., 2010). Similarly, the synthesis of novel structures incorporating elements like benzodifuranyl and oxadiazoles indicates a broad interest in exploring the chemical space for potential pharmacological agents (A. Abu‐Hashem et al., 2020).

Biological Activity and Applications

The exploration of new compounds often extends to their biological activities, such as antimicrobial, anti-inflammatory, and cytotoxic effects. The study of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, for instance, has shown potential in Ehrlich Ascites Carcinoma (EAC) cells, indicating a path toward anti-tumor applications (Ashraf S. Hassan et al., 2014). Furthermore, the synthesis of hybrid molecules containing cephalosporanic acid moieties has showcased the versatility of incorporating pyrazole derivatives for antimicrobial applications, highlighting the compound's potential in drug development (Serap Başoğlu et al., 2013).